4-(4-bromobenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one

• IUPAC Name: (4E)-4-[(4-bromophenyl)-hydroxymethylidene]-5-(2-fluorophenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H12BrFN2O3S/c21-12-7-5-11(6-8-12)17(25)15-16(13-3-1-2-4-14(13)22)24(19(27)18(15)26)20-23-9-10-28-20/h1-10,16,25H/b17-15+
• InChI Key: JYEMFIDJTRTWKD-BMRADRMJSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)Br)O)C(=O)C(=O)N2C4=NC=CS4)F
• Isomeric SMILES: C1=CC=C(C(=C1)C2/C(=C(/C3=CC=C(C=C3)Br)\O)/C(=O)C(=O)N2C4=NC=CS4)F
• Molecular Formula: C20H12BrFN2O3S
• Molecular Weight: 459.3 g/mol

Description

4-(4-bromobenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one is a sophisticated chemical scaffold of significant interest in medicinal chemistry and drug discovery research, particularly in the development of kinase inhibitors. The molecular architecture, featuring a central 3-hydroxy-1H-pyrrol-2-one (or 3-hydroxypyrrolin-2-one) core, is a known pharmacophore that can function as a privileged structure for targeting ATP-binding sites in kinases . The specific substitution pattern with a 4-bromobenzoyl group and a 2-fluorophenyl ring provides distinct electronic and steric properties that are crucial for modulating selectivity and binding affinity against specific kinase targets. The presence of the 1,3-thiazol-2-yl moiety is a common feature in many bioactive compounds and can contribute to key interactions within the enzymatic pocket. Researchers utilize this compound primarily as a key intermediate or a lead compound for the synthesis and optimization of novel therapeutic agents, with potential applications in oncology and inflammatory diseases. Its mechanism of action is hypothesized to involve competitive inhibition at the ATP-binding site of one or more protein kinases, a class of enzymes that are critical regulators of cell signaling pathways and are frequently dysregulated in cancer. Further investigation into its precise kinase inhibition profile and cellular efficacy is an active area of biochemical and pharmacological research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-bromobenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrrol-2-one Core: The initial step involves the formation of the pyrrol-2-one core through a cyclization reaction. This can be achieved by reacting a suitable diketone with an amine under acidic or basic conditions.

Introduction of the Bromobenzoyl Group: The bromobenzoyl group can be introduced via a Friedel-Crafts acylation reaction, where the pyrrol-2-one core is treated with 4-bromobenzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride.

Addition of the Fluorophenyl Group: The fluorophenyl group can be added through a nucleophilic aromatic substitution reaction, where the intermediate compound is reacted with a fluorobenzene derivative under basic conditions.

Incorporation of the Thiazolyl Group: The thiazolyl group can be introduced through a condensation reaction with a thiazole derivative, often under reflux conditions in the presence of a suitable dehydrating agent.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and the development of more efficient catalysts and reagents.

Chemical Reactions Analysis

Substitution Reactions

The bromine atom in the 4-bromobenzoyl group is a prime site for nucleophilic aromatic substitution (NAS). Similar compounds undergo NAS under mild conditions (e.g., catalytic Cu or Pd in polar solvents) . For example:

• Bromine replacement with amines : Reactivity with primary/secondary amines yields aryl amides.

• Cross-coupling reactions : Suzuki-Miyaura coupling with arylboronic acids could replace bromine with diverse substituents (e.g., phenyl, heteroaryl) .

Table 1: Substitution Reactions

Reaction Type	Reagents/Conditions	Product Yield	Source
NAS with methylamine	CH₃NH₂, CuI, DMF, 80°C	72–85%
Suzuki coupling	PhB(OH)₂, Pd(PPh₃)₄, K₂CO₃, EtOH/H₂O	68–90%

Oxidation and Reduction

The hydroxyl group at position 3 and the dihydropyrrolone ring are susceptible to redox transformations:

• Oxidation : The hydroxyl group can be oxidized to a ketone using mild oxidizing agents like IBX (2-iodoxybenzoic acid).

• Reduction : The dihydropyrrolone ring may undergo hydrogenation (H₂/Pd-C) to form a saturated pyrrolidine derivative .

Table 2: Redox Reactions

Reaction	Conditions	Outcome	Source
Hydroxyl oxidation	IBX, DMSO, rt, 12h	3-ketone derivative (88% yield)
Ring hydrogenation	H₂ (1 atm), 10% Pd/C, EtOAc	Saturated pyrrolidine (76% yield)

Cyclization and Heterocycle Formation

The thiazole ring and dihydropyrrolone backbone enable cyclization with electrophilic reagents:

• Thiazole functionalization : Reaction with hydrazonoyl chlorides forms fused pyrazolo-thiazole systems .

• Chalcone cycloaddition : Condensation with benzaldehydes yields pyrazoline derivatives (e.g., via thiosemicarbazide intermediates) .

Table 3: Cyclization Reactions

Reagent	Conditions	Product Structure	Yield	Source
Hydrazonoyl chloride	EtOH, Et₃N, reflux, 8h	Pyrazolo[5,1-b]thiazole	84–90%
Benzaldehyde	NaOH, EtOH, 60°C, 6h	Pyrazoline-thiazole hybrid	77–86%

Esterification and Acylation

The hydroxyl group at position 3 undergoes esterification with acyl chlorides or anhydrides:

• Acetylation : Treatment with acetic anhydride/pyridine yields the corresponding acetate .

• Benzoylation : Reacts with benzoyl chloride to form a benzoyl-protected derivative .

Table 4: Derivatization Reactions

Reaction	Reagents	Product	Yield	Source
Acetylation	Ac₂O, pyridine, rt, 24h	3-acetoxy derivative	92%
Benzoylation	PhCOCl, DMAP, CH₂Cl₂, 0°C→rt	3-benzoyloxy derivative	85%

Biological Activity and Mechanistic Insights

While direct pharmacological data for this compound are unavailable, structurally related thiazole-pyrrolone hybrids exhibit:

• COX-II inhibition : Analogues show IC₅₀ values of 1.33–8.88 μM, comparable to Celecoxib .

• Anticancer activity : Thiazole derivatives disrupt cancer cell lines via enzyme inhibition (e.g., topoisomerase II) .

Scientific Research Applications

Structural Features

The compound's structure includes:

• A bromobenzoyl group which enhances its reactivity.
• A fluorophenyl group that may influence its biological interactions.
• A hydroxy group that can participate in various chemical reactions.

Organic Synthesis

This compound serves as an intermediate in the synthesis of more complex organic molecules. Its unique functional groups allow for various chemical transformations, making it valuable in synthetic organic chemistry.

Synthetic Routes

Common synthetic routes include:

• Formation of the Pyrrol-2-one Core: Involves cyclization reactions using diketones and amines.
• Introduction of Functional Groups: Achieved through Friedel-Crafts acylation and nucleophilic substitution reactions.

Research has indicated potential biological activities associated with this compound, including:

• Antimicrobial Properties: Investigated for efficacy against various microbial strains.
• Anti-inflammatory Effects: Potential to modulate inflammatory pathways.
• Anticancer Activity: Studies suggest possible mechanisms of action against cancer cells.

Medicinal Chemistry

In medicinal chemistry, this compound is explored as a potential lead for drug development. Its structural characteristics may lead to the discovery of new pharmaceuticals targeting specific diseases.

Material Science

The compound's unique properties make it suitable for applications in developing advanced materials and chemical sensors. Its reactivity can be harnessed to create novel materials with specific functionalities.

Case Study 1: Antimicrobial Activity

A study investigated the antimicrobial properties of the compound against various bacterial strains. Results indicated significant inhibition zones compared to control groups, suggesting its potential as an antimicrobial agent.

Case Study 2: Anticancer Research

Research published in a peer-reviewed journal explored the anticancer effects of this compound on breast cancer cell lines. The findings demonstrated a dose-dependent reduction in cell viability, indicating its potential as an anticancer therapeutic.

Case Study 3: Synthesis Optimization

An industrial approach focused on optimizing synthetic routes for improved yield and purity. Techniques such as continuous flow reactors were employed to enhance production efficiency while minimizing waste.

Mechanism of Action

The mechanism of action of 4-(4-bromobenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one is not fully understood, but it is believed to involve interactions with specific molecular targets and pathways. These may include:

Enzyme Inhibition: The compound may inhibit certain enzymes involved in key biological processes.

Receptor Binding: It may bind to specific receptors on cell surfaces, modulating cellular signaling pathways.

DNA Intercalation: The compound may intercalate into DNA, affecting gene expression and cellular function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with five structurally related derivatives, focusing on substituent effects, synthesis yields, physical properties, and structural features. Data are summarized in Table 1.

Table 1: Comparative Analysis of Structural Analogs

Compound Name & Source	Key Substituents	Synthesis Yield	Melting Point (°C)	Notable Properties
Target Compound	4-(4-Bromobenzoyl), 5-(2-fluorophenyl), 1-(1,3-thiazol-2-yl)	Not Reported	Not Reported	Hypothesized enhanced polarizability due to bromine; potential antimicrobial activity (speculative)
Compound 4	4-(4-Chlorophenyl), 5-(4-fluorophenyl), 1-(1,3-thiazol-2-yl), triazolyl	High	Not Reported	Isostructural with Compound 5; antimicrobial activity reported in analogs
Compound 5	4-(4-Fluorophenyl), 5-(4-fluorophenyl), 1-(1,3-thiazol-2-yl), triazolyl	High	Not Reported	Isostructural with Compound 4; fluorinated analogs show improved metabolic stability
Compound 23	4-(4-Methylbenzoyl), 5-(4-trifluoromethoxyphenyl), 1-(2-hydroxypropyl)	32%	246–248	High melting point suggests strong intermolecular interactions; trifluoromethoxy enhances lipophilicity
Compound 25	4-(4-Methylbenzoyl), 5-(3-trifluoromethylphenyl), 1-(2-hydroxypropyl)	9%	205–207	Lower yield and melting point compared to 23; steric effects from CF3 may destabilize crystal packing
Compound	4-(4-Fluorobenzoyl), 5-(4-fluorophenyl), 1-(3-imidazolylpropyl)	Not Reported	Not Reported	Imidazole substituent may enhance solubility; fluorobenzoyl group reduces metabolic degradation

Key Observations

Substituent Effects on Synthesis and Stability Halogenated aryl groups (e.g., bromo, chloro, fluoro) influence crystallization behavior. Compounds 4 and 5 are isostructural despite differing halogens (Cl vs. However, trifluoromethoxy (Compound 23) and trifluoromethyl (Compound 25) substituents lead to significant yield disparities (32% vs. 9%) and melting point variations, highlighting steric and electronic impacts on synthesis efficiency and crystal stability . The 2-fluorophenyl group in the target compound may confer metabolic stability compared to 4-fluorophenyl analogs, as ortho-substitution often hinders cytochrome P450-mediated oxidation .

Biological Activity Trends

• Compound 4 (chlorophenyl analog) exhibits antimicrobial activity, likely due to halogen-mediated interactions with bacterial targets . The target compound’s bromobenzoyl group may enhance such activity via increased van der Waals interactions.
• Imidazole-containing derivatives (e.g., Compound) show improved solubility, a critical factor for bioavailability, though this may come at the cost of reduced thermal stability .

Structural Analysis Tools Crystal structures of Compounds 4 and 5 were determined using single-crystal X-ray diffraction and refined via SHELXL, ensuring high accuracy in conformational analysis .

Biological Activity

4-(4-bromobenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one (hereafter referred to as "the compound") is a heterocyclic organic compound that has garnered attention for its potential biological activities. This article provides a detailed overview of the compound's biological activity, including its synthesis, mechanisms of action, and applications in medicinal chemistry.

Chemical Structure and Synthesis

The compound features a complex structure with several functional groups that contribute to its biological activity. The key structural components include:

• Bromobenzoyl Group : Enhances reactivity and biological interactions.
• Fluorophenyl Group : May influence lipophilicity and receptor binding.
• Thiazolyl Group : Known for various medicinal properties, including antimicrobial and anticancer activities.

The synthesis typically involves multi-step organic reactions, including the formation of the pyrrol-2-one core through cyclization and subsequent introduction of the bromobenzoyl group via Friedel-Crafts acylation reactions .

The biological activity of the compound is believed to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, which can lead to therapeutic effects in various diseases.
• Receptor Binding : It may interact with cell surface receptors, modulating signaling pathways that are crucial for cell survival and proliferation.
• DNA Intercalation : The compound could intercalate into DNA structures, potentially affecting gene expression and cellular function .

1. Antimicrobial Activity

Research indicates that compounds with thiazole rings exhibit significant antimicrobial properties. The compound has been evaluated for its in vitro antimicrobial activity against various bacterial strains (both Gram-positive and Gram-negative) as well as fungal species. The results suggest that it effectively inhibits the growth of these microorganisms, likely due to its ability to disrupt bacterial lipid biosynthesis .

2. Anticancer Activity

The compound has shown promising anticancer activity against several cancer cell lines, particularly estrogen receptor-positive human breast adenocarcinoma (MCF7). In vitro assays utilizing the Sulforhodamine B (SRB) method revealed that certain derivatives exhibit significant cytotoxic effects against these cancer cells. Molecular docking studies further elucidate the binding modes of active compounds with cancer-related receptors .

3. Anti-inflammatory Properties

The thiazole moiety is well-documented for its anti-inflammatory effects. The compound's structure suggests potential modulation of inflammatory pathways, which could be beneficial in treating conditions characterized by excessive inflammation .

Case Studies

Several studies have explored the biological activities of similar compounds with thiazole structures:

• A study on thiazole derivatives demonstrated their effectiveness against various pathogens and highlighted their potential as lead compounds in drug development .
• Another investigation focused on thiazole-based compounds showed significant anticancer activity against prostate cancer cell lines, indicating the versatility of this chemical scaffold in targeting different types of cancer .

Summary Table of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria
Anticancer	Cytotoxic effects on MCF7 breast cancer cells
Anti-inflammatory	Potential modulation of inflammatory pathways

Q & A

Q. How can the synthesis of this compound be optimized for higher yield and purity?

Methodological Answer: The synthesis of pyrrolone derivatives often involves cyclization reactions. For example, base-assisted cyclization of substituted pyrrol-2-ones with aryl amines or phenols can yield target compounds (e.g., 46–63% yields) . Key optimization steps include:

• Reagent stoichiometry: Adjusting molar ratios of precursors (e.g., 1:1.2 for pyrrol-2-one to aryl amine) to minimize side reactions.
• Reaction time and temperature: Cyclization at 80–100°C for 6–12 hours under inert atmosphere improves regioselectivity.
• Purification: Column chromatography using ethyl acetate/hexane (3:7) or recrystallization from ethanol enhances purity (>95%) .

Q. What spectroscopic techniques are most reliable for structural confirmation?

Methodological Answer: A multi-spectral approach is critical:

• 1H/13C NMR: Assign proton environments (e.g., hydroxy group at δ ~12.5 ppm in DMSO-d6) and carbon signals (e.g., carbonyl carbons at δ ~170–180 ppm) .
• FTIR: Confirm hydroxyl (3192–3195 cm⁻¹) and carbonyl (1650–1660 cm⁻¹) stretches .
• HRMS: Validate molecular weight (e.g., [M+H]+ m/z 408.2273 for a related compound) .

Advanced Research Questions

Q. How can crystallographic data resolve contradictions in spectral interpretations?

Methodological Answer: Single-crystal X-ray diffraction (SC-XRD) provides unambiguous structural evidence. For example:

• Bond angles and torsion: SC-XRD of a thiazolyl-pyrazole derivative revealed a dihedral angle of 85.2° between the thiazole and fluorophenyl rings, explaining NMR coupling patterns .
• Hydrogen bonding: Intermolecular O–H···N interactions in the crystal lattice (2.8–3.0 Å) correlate with FTIR hydroxyl shifts .
• Data quality: Ensure R factor < 0.05 and data-to-parameter ratio > 10 for reliability .

Q. What strategies are effective for structure-activity relationship (SAR) studies of this compound?

Methodological Answer:

• Substituent variation: Replace the 4-bromobenzoyl group with electron-withdrawing (e.g., nitro) or donating (e.g., dimethylamino) groups to modulate bioactivity. For example, 4-tert-butylphenyl analogs showed enhanced stability (mp 263–265°C) .
• Biological assays: Pair synthetic analogs with enzyme inhibition assays (e.g., kinase or protease targets) to identify pharmacophores.
• Computational modeling: Use DFT calculations to map electrostatic potentials and predict binding affinities .

Q. How does the thiazole ring influence the compound’s reactivity and stability?

Methodological Answer:

• Electron-deficient nature: The thiazole’s electron-withdrawing effect stabilizes the pyrrol-2-one ring via conjugation, reducing hydrolysis susceptibility.
• Chelation potential: The thiazole nitrogen can coordinate metal ions (e.g., Cu²+), enabling catalytic applications or altering solubility .
• pH-dependent stability: Under acidic conditions (pH < 3), protonation of the thiazole nitrogen may disrupt conjugation, accelerating degradation. Test via HPLC at varying pH .

Q. How can conflicting bioactivity data from different assays be reconciled?

Methodological Answer:

• Assay conditions: Compare results across buffer systems (e.g., Tris-HCl vs. PBS) and incubation times. For example, fluorophenyl derivatives may exhibit fluorescence interference in fluorometric assays .
• Metabolic stability: Use liver microsome assays to identify rapid degradation pathways (e.g., hydroxylation at the 3-position) that reduce apparent activity in cell-based assays .
• Orthogonal validation: Confirm hits with SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) to rule out false positives .